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Introduction

VU0152100 is a potent and selective positive allosteric modulator (PAM) of the M4 muscarinic
acetylcholine receptor (MAChR).[1][2][3] As a centrally active compound, it has shown potential
in preclinical models for the treatment of psychiatric and neurological disorders, such as
schizophrenia and stimulant addiction.[2][4][5][6] VU0152100 does not possess intrinsic
agonist activity but potentiates the M4 receptor's response to acetylcholine.[1] This modulation
is thought to reverse the hyperdopaminergic states associated with psychosis.[4][5] Accurate
measurement of VU0152100 concentrations in the brain is critical for
pharmacokinetic/pharmacodynamic (PK/PD) modeling, dose-response studies, and overall
assessment of its therapeutic potential.

This document provides detailed application notes and protocols for measuring VU0152100
brain concentration levels, primarily utilizing liquid chromatography-tandem mass spectrometry
(LC-MS/MS), which is the gold standard for small molecule quantification in complex biological
matrices.

Physicochemical Properties of VU0152100

A summary of the key physicochemical properties of VU0152100 is presented in Table 1. This
information is essential for the development of analytical methods, particularly for sample
preparation and chromatography.
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Property Value Reference

3-amino-N-[(4-
methoxyphenyl)methyl]-4,6-

IUPAC Name ) yp. ¥ 4 o [2]
dimethylthieno[2,3-b]pyridine-

2-carboxamide

Molecular Formula C1sH19N302S [3]

Molecular Weight 341.43 g/mol [2][3]
B Soluble in DMSO to 100 mM,

Solubility

Soluble in ethanol to 10 mM

Appearance Solid

Signaling Pathway of VU0152100

VU0152100 acts as a positive allosteric modulator at the M4 muscarinic acetylcholine receptor.
The M4 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gai
subunit. Upon binding of acetylcholine, the M4 receptor undergoes a conformational change,
which is enhanced by the presence of VU0152100. This leads to the inhibition of adenylyl
cyclase, resulting in decreased intracellular cyclic AMP (cCAMP) levels. This signaling cascade
ultimately modulates downstream pathways, including the regulation of dopamine release in
key brain regions like the striatum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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